Cas no 878734-40-8 (N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 878734-40-8
• MF: C₁₈H₁₇FN₄O₂
• MW: 340.351587057114
• CID: 5556693
• Update Time: 2025-05-21

N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyltriazole-4-carboxamide
• N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17FN4O2/c1-3-25-16-11-7-5-9-14(16)20-18(24)17-12(2)23(22-21-17)15-10-6-4-8-13(15)19/h4-11H,3H2,1-2H3,(H,20,24)
• InChI Key： SNGNBSYIZRLQIE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C)=C(C(NC2=CC=CC=C2OCC)=O)N=N1

Additional information on N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 878734-40-8)

N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

This compound, identified by the CAS number 878734-40-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. Its molecular structure incorporates a triazole core, which is a well-documented scaffold in drug discovery due to its versatile pharmacological properties. The presence of substituents such as 2-ethoxyphenyl, 2-fluorophenyl, and 5-methyl enhances its potential as a bioactive molecule, offering unique interactions with biological targets.

The triazole ring in N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide contributes to its stability and reactivity, making it an attractive candidate for further chemical modifications. This compound has garnered attention in recent years for its potential applications in the development of novel therapeutic agents. The fluorine atom at the 2-position of the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity to biological targets.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been influenced by cutting-edge methodologies. Advanced computational techniques have been employed to predict its binding interactions with various enzymes and receptors. These studies suggest that N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide may exhibit inhibitory effects on certain kinases and other therapeutic targets, making it a promising lead compound for further investigation.

The ethoxy group at the 2-position of the phenyl ring adds another layer of complexity to its pharmacological profile. Ethoxy substitution is known to influence both solubility and lipophilicity, which are critical factors in drug design. By optimizing these properties, researchers aim to enhance the bioavailability and efficacy of this compound. Preliminary studies have indicated that modifications in this region can significantly alter its biological activity, providing valuable insights into structure-activity relationships.

The methyl group at the 5-position of the triazole ring further modulates the electronic properties of the molecule. This substitution can affect both electronic distribution and steric hindrance around the active site of potential targets. Such fine-tuning is essential for achieving high selectivity and minimizing off-target effects. The combination of these substituents makes N-(2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide a multifaceted molecule with diverse pharmacological potential.

2-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No.878734-40-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and diverse substituents make it a promising candidate for further development into novel therapeutic agents. Continued research into its pharmacological properties will likely yield valuable insights into structure-activity relationships and provide new opportunities for drug discovery.